molecular formula C11H11ClN4 B8492062 N4-(3-chlorophenyl)-N6-methylpyrimidine-4,6-diamine

N4-(3-chlorophenyl)-N6-methylpyrimidine-4,6-diamine

Cat. No. B8492062
M. Wt: 234.68 g/mol
InChI Key: UOZPONBFUCTJKT-UHFFFAOYSA-N
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Patent
US08552002B2

Procedure details

The title compound is prepared analogously as described in Example 105A from (6-chloro-pyrimidin-4-yl)-methyl-amine and 3-chloroaniline. The ethyl acetate layer is dried over Na2SO4 and evaporated. The solid residue is suspended in CH2Cl2, filtered off and dried in vacuo to afford the title compound.
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Identifiers

REACTION_CXSMILES
Cl[C:2]1[N:7]=[CH:6][N:5]=[C:4]([NH:8][CH3:9])[CH:3]=1.[Cl:10][C:11]1[CH:12]=[C:13]([CH:15]=[CH:16][CH:17]=1)[NH2:14]>>[Cl:10][C:11]1[CH:12]=[C:13]([NH:14][C:2]2[CH:3]=[C:4]([NH:8][CH3:9])[N:5]=[CH:6][N:7]=2)[CH:15]=[CH:16][CH:17]=1

Inputs

Step One
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Smiles
ClC1=CC(=NC=N1)NC
Step Two
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reactant
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ClC=1C=C(N)C=CC1

Conditions

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Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The title compound is prepared analogously
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The ethyl acetate layer is dried over Na2SO4
CUSTOM
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CUSTOM
Details
evaporated
FILTRATION
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FILTRATION
Details
filtered off
CUSTOM
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CUSTOM
Details
dried in vacuo

Outcomes

Product
Name
Type
product
Smiles
ClC=1C=C(C=CC1)NC1=NC=NC(=C1)NC

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.